![molecular formula C14H15ClN4O3S B2870304 N-(1-((3-chloro-4-methoxyphenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine CAS No. 2034421-40-2](/img/structure/B2870304.png)
N-(1-((3-chloro-4-methoxyphenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of this compound or similar compounds involves the merging of β-lactams, 1,8-naphthyridine, and secondary amines/pyridines . A series of substituted compounds were prepared using a simple unified synthetic protocol .Molecular Structure Analysis
The molecular structure of this compound includes a β-lactam ring, a 1,8-naphthyridine ring, and secondary amines/pyridines . The presence of these structures could contribute to its biological properties .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include [2+2] Staudinger cycloaddition reactions . These reactions involve the use of imines and ketenes derived from different acyl chlorides .Scientific Research Applications
Antimicrobial Activity
This compound has shown promise in the field of antimicrobial research. Derivatives of thiophene, which share a similar sulfonamide group, have been reported to possess antimicrobial properties . The structural similarity suggests that N-(1-((3-chloro-4-methoxyphenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine could be effective against a range of microbial pathogens, potentially leading to new treatments for bacterial infections.
Anti-inflammatory and Analgesic Applications
The sulfonamide group present in this compound is also found in other molecules that have demonstrated anti-inflammatory and analgesic effects . This indicates that it could be used to develop new medications for reducing inflammation and pain.
Antihypertensive Effects
Compounds with a similar structure have been utilized in the treatment of hypertension . The pharmacological activity of this compound could be explored for its potential use in managing high blood pressure.
Antitumor Activity
Thiophene derivatives, which are structurally related to this compound, have been shown to have antitumor properties . This suggests that This compound could be a candidate for cancer treatment research.
Cholesterol Absorption Inhibition
The β-lactam skeleton, which is part of this compound’s structure, is known to inhibit cholesterol absorption . This application could lead to the development of new therapies for managing cholesterol levels.
Material Science Applications
Thiophene derivatives have been used in material science, for instance, in the fabrication of light-emitting diodes . The chemical properties of This compound could be explored for similar applications in electronic devices.
properties
IUPAC Name |
N-[1-(3-chloro-4-methoxyphenyl)sulfonylazetidin-3-yl]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN4O3S/c1-22-13-4-3-11(7-12(13)15)23(20,21)19-8-10(9-19)18-14-16-5-2-6-17-14/h2-7,10H,8-9H2,1H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FITAHNOVHUGJPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N2CC(C2)NC3=NC=CC=N3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.